3-Methylisoxazol-5(4H)-one morpholine salt

• IUPAC Name: 3-methyl-4H-1,2-oxazol-5-one;morpholine
• InChI: InChI=1S/C4H5NO2.C4H9NO/c1-3-2-4(6)7-5-3;1-3-6-4-2-5-1/h2H2,1H3;5H,1-4H2
• InChI Key: UNTXTXCRCQLVPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=O)C1.C1COCCN1
• Molecular Formula: C8H14N2O3
• DSSTOX Substance ID: DTXSID30218070
• Molecular Weight: 186.21 g/mol
• CAS RN: 67823-26-1

Description

3-Methylisoxazol-5(4H)-one morpholine salt is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a morpholine salt of 3-methylisoxazol-5(4H)-one and is commonly used in research applications due to its unique properties.

Scientific Research Applications

1. Structural and Crystallographic Studies

• The compound 4-[2-({[(4-methoxy­benzo­yl)amino]carbonothio­yl}amino)eth­yl]morpholin-4-ium thio­cyanate, which includes a morpholine moiety, was analyzed for its crystal structure, revealing a chair conformation of the morpholinium group and intra- and intermolecular hydrogen bonding (Yusof & Yamin, 2005)).
• The synthesis and crystal structure of 3-(morpholin-4-ylmethyl)-1,3-benzothiazole-2-thione, a Mannich base, were investigated, providing insights into the conformation and hydrogen bonding interactions of this benzothiazole derivative (Franklin et al., 2011)).

2. Chemical Synthesis and Modifications

• A study focused on the synthesis of 5-substituted isoxazole derivatives, utilizing 3-morpholino-acrylic acid thioamide derivatives, and exploring various reaction pathways for the creation of isoxazole compounds (Griss & Machleidt, 1970)).
• Research on the practical synthesis of 3-oxa-6-azabicyclo[3.1.1]heptane hydrotosylate, a novel morpholine-based building block, highlighted its significance in medicinal chemistry, due to its similarity in lipophilicity to morpholine (Walker et al., 2012)).

3. Pharmacological Research

• A study synthesized 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine, a benzamide derivative involving morpholine, and evaluated its anti-fatigue effects, indicating potential applications in enhancing physical endurance (Wu et al., 2014)).

Mechanism of Action

Target of Action

It’s known that oxazolones, a class of compounds to which this molecule belongs, are used as starting blocks for the diverse and stereoselective synthesis of amino acids and heterocyclic scaffolds . These compounds can interact with various biological targets, depending on the specific structures they form.

Mode of Action

The mode of action of 3-Methylisoxazol-5(4H)-one morpholine salt involves its interaction with its targets, leading to changes in their function. For instance, in the presence of chiral phosphoric acid, isoxazol-5(4H)-ones can undergo regio-, diastereo-, and enantioselective reactions with β,γ-alkynyl-α-imino esters . This reaction results in the formation of diverse α-imino allenoates featuring an adjacent quaternary carbon stereocenter and an axially chiral tetrasubstituted allene motif .

Biochemical Pathways

The biochemical pathways affected by 3-Methylisoxazol-5(4H)-one morpholine salt are related to the synthesis of amino acids and heterocyclic scaffolds . The compound’s interaction with its targets can lead to changes in these pathways, resulting in the formation of structurally diverse molecules .

Result of Action

The result of the action of 3-Methylisoxazol-5(4H)-one morpholine salt is the formation of diverse α-imino allenoates featuring an adjacent quaternary carbon stereocenter and an axially chiral tetrasubstituted allene motif . These molecules can have various molecular and cellular effects, depending on their specific structures and the targets they interact with.